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Compound of Interest

Compound Name:
4-Amino-2,5-dimethoxy-N-

phenylbenzenesulfonamide

Cat. No.: B160229 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Amino-2,5-dimethoxy-N-phenylbenzenesulfonamide is an organic compound with the

IUPAC name 4-amino-2,5-dimethoxy-N-phenylbenzenesulfonamide.[1] It belongs to the

class of sulfonamides, a group of compounds with a wide range of applications, including in the

pharmaceutical and dye industries. This technical guide provides a comprehensive overview of

its chemical properties, synthesis, biological activities, and potential mechanisms of action, with

a focus on its applications in research and drug development.

Chemical Identity
The compound is also known by several synonyms, including 2,5-Dimethoxyaniline-4-

sulfoanilide and FGL Base.[2] Key identifiers are summarized in the table below.
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Property Value

IUPAC Name
4-amino-2,5-dimethoxy-N-

phenylbenzenesulfonamide[1]

CAS Number 52298-44-9[1]

Molecular Formula C₁₄H₁₆N₂O₄S[1]

Molecular Weight 308.35 g/mol [1]

Appearance White to almost white crystalline powder[3][4]

Melting Point 184.0 to 188.0 °C[4]

Synthesis and Characterization
The primary synthetic route to 4-Amino-2,5-dimethoxy-N-phenylbenzenesulfonamide
involves the reaction of 4-amino-2,5-dimethoxybenzenesulfonyl chloride with aniline in the

presence of a base.[3] This nucleophilic substitution reaction results in the formation of the

sulfonamide bond.

Experimental Protocol: Synthesis
A general method for the synthesis is as follows:

Preparation of 4-amino-2,5-dimethoxybenzenesulfonyl chloride: This intermediate can be

synthesized by the chlorosulfonation of 1,4-dimethoxybenzene, followed by nitration and

subsequent reduction of the nitro group.

Sulfonamide Formation: 4-amino-2,5-dimethoxybenzenesulfonyl chloride is dissolved in a

suitable aprotic solvent, such as dichloromethane or tetrahydrofuran.

Aniline, along with a base like pyridine or triethylamine to neutralize the HCl byproduct, is

added to the solution.

The reaction mixture is stirred at room temperature until the reaction is complete, which can

be monitored by thin-layer chromatography.
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Purification: The product is typically isolated by filtration and purified by recrystallization from

a suitable solvent, such as ethanol.[5]

Characterization Data
The structure and purity of the synthesized compound can be confirmed using various

analytical techniques.

Technique Expected Data

¹H NMR
Signals corresponding to aromatic protons,

methoxy groups, and amine protons.

¹³C NMR

Resonances for aromatic carbons, methoxy

carbons, and the carbon atoms of the phenyl

group.

FT-IR (cm⁻¹)

Characteristic peaks for N-H stretching (amine),

C-H stretching (aromatic and aliphatic), S=O

stretching (sulfonamide), and C-O stretching

(methoxy).

Mass Spectrometry
A molecular ion peak corresponding to the

calculated molecular weight.

Note: Detailed spectral data can be found in databases such as PubChem.[1]

Biological Activity
4-Amino-2,5-dimethoxy-N-phenylbenzenesulfonamide has demonstrated potential as a

biologically active compound, particularly in the areas of antimicrobial and anticancer research.

Antimicrobial Activity
The compound has shown inhibitory effects against various bacterial and fungal strains. The

minimum inhibitory concentration (MIC) values are summarized below.
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Organism MIC (µg/mL)

Staphylococcus aureus 8

Pseudomonas aeruginosa 16

Klebsiella pneumoniae 32

Escherichia coli 32

Aspergillus niger 8

Candida albicans 4

Anticancer Activity
The compound has exhibited cytotoxic effects against several cancer cell lines. The half-

maximal inhibitory concentration (IC50) values are presented in the following table.

Cell Line Cancer Type IC50 (µM)

Panc-1 Pancreatic 10

MCF-7 Breast 15

A549 Lung Not specified

Mechanism of Action and Signaling Pathways
While the precise molecular mechanisms of 4-Amino-2,5-dimethoxy-N-
phenylbenzenesulfonamide are still under investigation, its structural similarity to other

sulfonamides suggests potential modes of action.

Synthesis of Pigment Yellow 97
A primary industrial application of this compound is as a key intermediate in the synthesis of

Pigment Yellow 97. The process involves a diazotization reaction followed by a coupling

reaction.
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Caption: Synthesis of Pigment Yellow 97.

Postulated Anticancer Signaling Pathway
Many sulfonamide derivatives exert their anticancer effects through the inhibition of carbonic

anhydrases (CAs), particularly the tumor-associated isoforms like CA IX.[6][7] Inhibition of CA

IX can lead to an increase in the acidity of the extracellular tumor microenvironment and a

decrease in intracellular pH, which can trigger apoptosis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b160229?utm_src=pdf-body-img
https://www.mdpi.com/1420-3049/19/11/17356
https://pmc.ncbi.nlm.nih.gov/articles/PMC4137363/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cancer Cell

Carbonic Anhydrase IX (CA IX)
(on cell membrane)

Intracellular pH (pHi)
Decreases

Prevents pHi regulation

Extracellular pH (pHe)
Increases (less acidic)

Blocks H⁺ extrusion

Reactive Oxygen Species (ROS)
Generation

Mitochondrial Dysfunction

Caspase Activation

Apoptosis

4-Amino-2,5-dimethoxy-
N-phenylbenzenesulfonamide

Inhibition

Click to download full resolution via product page

Caption: Postulated mechanism of anticancer activity.
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Conclusion
4-Amino-2,5-dimethoxy-N-phenylbenzenesulfonamide is a versatile chemical compound

with established use in the dye industry and significant potential in the pharmaceutical sector.

Its demonstrated antimicrobial and anticancer activities warrant further investigation to

elucidate its precise mechanisms of action and to explore its therapeutic potential. The

synthetic accessibility and the biological profile of this sulfonamide derivative make it a

promising scaffold for the development of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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